Cas no 2229089-94-3 (tert-butyl N-{3-amino-2-2-(trifluoromethyl)phenylpropyl}carbamate)

• Product Name: tert-butyl N-{3-amino-2-2-(trifluoromethyl)phenylpropyl}carbamate
• CAS No: 2229089-94-3
• MF: C₁₅H₂₁F₃N₂O₂
• MW: 318.334654569626
• CID: 6241718
• PubChem ID: 165668024
• Update Time: 2025-05-21

tert-butyl N-{3-amino-2-2-(trifluoromethyl)phenylpropyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{3-amino-2-2-(trifluoromethyl)phenylpropyl}carbamate
• EN300-1903381
• tert-butyl N-{3-amino-2-[2-(trifluoromethyl)phenyl]propyl}carbamate
• 2229089-94-3

• Inchi： 1S/C15H21F3N2O2/c1-14(2,3)22-13(21)20-9-10(8-19)11-6-4-5-7-12(11)15(16,17)18/h4-7,10H,8-9,19H2,1-3H3,(H,20,21)
• InChI Key： XWVXMRCBHJGHDY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(CN)CNC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 318.15551240g/mol
• Monoisotopic Mass: 318.15551240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 64.4Ų

Additional information on tert-butyl N-{3-amino-2-2-(trifluoromethyl)phenylpropyl}carbamate

tert-butyl N-{3-amino-2-2-(trifluoromethyl)phenylpropyl}carbamate: A Comprehensive Overview

The compound tert-butyl N-{3-amino-2-2-(trifluoromethyl)phenylpropyl}carbamate, with the CAS number 2229089-94-3, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a tert-butyl group, an amino substituent, and a trifluoromethyl group attached to a phenyl ring. These structural features contribute to its diverse chemical properties and potential applications.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The presence of the trifluoromethyl group, for instance, is known to enhance the stability and bioavailability of molecules, making it a valuable component in drug design. Additionally, the amino group provides opportunities for further functionalization, enabling the creation of derivatives with tailored biological activities.

One of the most promising applications of tert-butyl N-{3-amino-2-2-(trifluoromethyl)phenylpropyl}carbamate lies in its potential as a precursor for bioactive compounds. Researchers have explored its role in the synthesis of peptide analogs and other bioactive molecules, leveraging its structural versatility to create compounds with enhanced pharmacokinetic profiles.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate compounds. The introduction of the trifluoromethyl group is often achieved through electrophilic aromatic substitution or other fluorination techniques. Subsequent steps involve the formation of the carbamate linkage, which is critical for stabilizing the molecule and enhancing its solubility.

In terms of chemical stability, tert-butyl N-{3-amino-2-2-(trifluoromethyl)phenylpropyl}carbamate demonstrates remarkable resilience under various conditions. Its tert-butyl group contributes to steric hindrance, which can protect sensitive functional groups from unwanted reactions. This property makes it suitable for use in harsh chemical environments or during prolonged storage.

Recent advancements in computational chemistry have also provided deeper insights into the electronic structure and reactivity of this compound. Quantum mechanical calculations have revealed that the trifluoromethyl group significantly alters the electron distribution around the phenyl ring, influencing both its reactivity and selectivity in various chemical reactions.

The integration of this compound into medicinal chemistry research has opened new avenues for drug discovery. Its ability to act as a versatile building block allows chemists to explore a wide range of structural modifications, potentially leading to the development of novel therapeutics with improved efficacy and reduced side effects.

In conclusion, tert-butyl N-{3-amino-2-2-(trifluoromethyl)phenylpropyl}carbamate stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, combined with its versatile functional groups, positions it as a valuable tool in both academic research and industrial applications. As ongoing studies continue to uncover new aspects of its properties and potential uses, this compound is likely to play an increasingly important role in shaping future advancements in chemistry and pharmacology.